Cas no 1805941-21-2 (Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate)

Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate is a halogenated pyridine derivative featuring a trifluoromethoxy substituent, which enhances its utility in pharmaceutical and agrochemical synthesis. The presence of the iodine atom at the 3-position makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Stille couplings, enabling further functionalization. The ethyl ester group offers additional reactivity for hydrolysis or transesterification. Its trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. This compound is particularly useful in medicinal chemistry for the development of novel heterocyclic scaffolds with potential therapeutic applications.
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate structure
1805941-21-2 structure
Product Name:Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
CAS No:1805941-21-2
MF:C10H9F3INO3
MW:375.083045721054
CID:4833338
Update Time:2025-05-19

Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
    • Inchi: 1S/C10H9F3INO3/c1-3-17-9(16)6-4-15-5(2)7(14)8(6)18-10(11,12)13/h4H,3H2,1-2H3
    • InChI Key: MSUNWOIHCWRFBZ-UHFFFAOYSA-N
    • SMILES: IC1C(C)=NC=C(C(=O)OCC)C=1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • XLogP3: 3.3
  • Topological Polar Surface Area: 48.4

Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029094108-1g
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
1805941-21-2 97%
1g
$1,579.40 2022-04-01

Additional information on Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate

Research Brief on Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805941-21-2)

Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805941-21-2) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in medicinal chemistry, including its role as a precursor for kinase inhibitors and other small-molecule drugs targeting various diseases.

The structural uniqueness of Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate lies in its trifluoromethoxy group, which enhances the lipophilicity and metabolic stability of derived compounds. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is critical. Recent publications have explored its use in the synthesis of compounds with potential anti-inflammatory, antiviral, and anticancer activities. For instance, a 2023 study demonstrated its utility in constructing pyridine-based scaffolds that inhibit key enzymes involved in inflammatory pathways.

In terms of synthetic methodology, recent advancements have focused on optimizing the preparation of Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate to improve yield and purity. One notable approach involves palladium-catalyzed cross-coupling reactions, which enable efficient functionalization of the pyridine core. Researchers have also investigated its reactivity in nucleophilic substitution reactions, leveraging the iodo substituent for further derivatization. These developments underscore the compound's versatility as a building block in organic synthesis.

Pharmacological studies have begun to explore the bioactivity of derivatives derived from Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate. Preliminary in vitro assays indicate that certain analogs exhibit promising inhibitory effects on specific protein kinases implicated in cancer progression. For example, a derivative bearing an additional aminoalkyl side chain showed nanomolar activity against a panel of cancer cell lines, as reported in a 2024 study. These findings suggest that further optimization of this scaffold could yield clinically relevant candidates.

Despite these promising developments, challenges remain in the broader application of Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate. Issues such as scalability of synthesis, cost-effectiveness of starting materials, and the need for more comprehensive in vivo studies are areas of active investigation. Future research directions may include exploring its use in fragment-based drug discovery or as a component of PROTACs (proteolysis-targeting chimeras) for targeted protein degradation.

In conclusion, Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate represents a valuable chemical entity in modern drug discovery. Its unique structural features and demonstrated utility in medicinal chemistry make it a compound of significant interest for researchers developing next-generation therapeutics. As synthetic methodologies advance and biological evaluations expand, this compound is poised to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd